Cas no 107859-07-4 (8-methyl-4-Cinnolinecarboxylic acid)

• Product Name: 8-methyl-4-Cinnolinecarboxylic acid
• CAS No: 107859-07-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1098214
• PubChem ID: 13959008
• Update Time: 2025-04-20

8-methyl-4-Cinnolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methyl-4-Cinnolinecarboxylic acid
• SCHEMBL10751707
• 8-methylcinnoline-4-carboxylic acid
• 107859-07-4

• Inchi： 1S/C10H8N2O2/c1-6-3-2-4-7-8(10(13)14)5-11-12-9(6)7/h2-5H,1H3,(H,13,14)
• InChI Key： YZJWJSFMSCIMTK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NC2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų